N1-(2-(furan-2-yl)-2-morpholinoethyl)-N2-(3-hydroxypropyl)oxalamide

• IUPAC Name: N'-[2-(furan-2-yl)-2-morpholin-4-ylethyl]-N-(3-hydroxypropyl)oxamide
• InChI: InChI=1S/C15H23N3O5/c19-7-2-4-16-14(20)15(21)17-11-12(13-3-1-8-23-13)18-5-9-22-10-6-18/h1,3,8,12,19H,2,4-7,9-11H2,(H,16,20)(H,17,21)
• InChI Key: VEDJGBRYASWEJT-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(CNC(=O)C(=O)NCCCO)C2=CC=CO2
• Molecular Formula: C15H23N3O5
• Molecular Weight: 325.36 g/mol
• CAS No.: 877630-91-6

Description

N1-(2-(furan-2-yl)-2-morpholinoethyl)-N2-(3-hydroxypropyl)oxalamide is a useful research compound. Its molecular formula is C15H23N3O5 and its molecular weight is 325.365. The purity is usually 95%.
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Scientific Research Applications

Enhanced Cytotoxicity in Cancer Research

Research on 3-Morpholinosydnonimine (SIN-1), a molecule with some structural resemblance to the morpholinoethyl component, has shown increased cytotoxicity to HepG2 cells in the presence of superoxide dismutase (SOD). This highlights the complex interplay between nitric oxide (NO), superoxide radicals, and antioxidants in cellular toxicity and might have implications for cancer treatment strategies (Gergeľ et al., 1995).

Metabolism and Carcinogenicity Studies

Studies on the metabolism of N-nitroso-2,6-dimethylmorpholine (NNDM) in hamster liver and pancreas cells provide insights into how nitrosamine carcinogens, which might share reactive pathways with the oxalamide group, are processed in biological systems, potentially leading to cancer (Scarpelli et al., 1982).

Nitric Oxide Delivery Systems

The development of furoxan-bearing micelles for nitric oxide delivery showcases the potential of furan-containing compounds in creating therapeutic agents. These systems demonstrate improved stability and controlled release mechanisms, which could be relevant for delivering molecules similar to N1-(2-(furan-2-yl)-2-morpholinoethyl)-N2-(3-hydroxypropyl)oxalamide in a targeted manner (Hasegawa et al., 2016).

Catalytic Activity in Organic Synthesis

Research on N,N'-Bis(furan-2-ylmethyl)oxalamide (BFMO) and its derivatives has demonstrated their effectiveness as ligands in promoting Cu-catalyzed N-arylation of anilines and cyclic secondary amines. This suggests that molecules with oxalamide moieties, similar to the one , can be valuable in facilitating complex organic synthesis reactions, offering potential pathways for the synthesis of novel pharmaceuticals and materials (Bhunia et al., 2017).